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The Evolutionary Trajectory of Theta-Defensins

Theta-defensins (8-defensins) are a distinct subfamily of mammalian antimicrobial peptides,
structurally unique as the only known cyclic peptides of animal origin.[1][2] Their evolutionary
path is a fascinating example of gene mutation, duplication, and subsequent inactivation in
certain primate lineages.

Origin from Alpha-Defensins

Phylogenetic analyses show that 8-defensins arose in Old World monkeys approximately 40
million years ago from pre-existing a-defensin genes.[1][3][4] This evolutionary leap involved
the truncation of an ancestral a-defensin gene into two halves.[4][5] While B-defensins are
considered the ancestors of all primate defensins, the a-defensins gave rise to the novel 6-
defensin structure.[1][6]

Unique Biosynthesis: A Tale of Two Genes

The biogenesis of 8-defensins is exceptionally unusual. It involves the post-translational head-
to-tail ligation of two different 9-amino-acid peptides (nonapeptides).[2][7] Each of these
nonapeptides is derived from a separate precursor protein encoded by a distinct, truncated
gene.[2][5] This binary ligation process creates the mature, cyclic 18-residue peptide.[4][7] For
example, in rhesus macaques, precursors from two genes (RTD-1 and RTD-2) can combine to
form three different mature 6-defensins: two homodimers and one heterodimer.[4]
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Figure 1. Biosynthesis of Theta-Defensins
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Figure 1. Biosynthesis of Theta-Defensins
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Inactivation in Hominids and the Birth of a
"Pseudogene”

While Old World monkeys and some apes like orangutans retain intact genes for producing 6-
defensins, the lineage leading to humans, chimpanzees, bonobos, and gorillas experienced a
crucial mutation.[3][4][8] A single point mutation introduced a premature stop codon in the
signal sequence of all human B-defensin genes (termed pseudogenes, or YDEFT).[1][2][6][8]
Although these pseudogenes are transcribed into mRNA in tissues like bone marrow and the
spleen, the stop codon prevents their translation into precursor proteins.[3][9] Consequently,
humans and their closest ape relatives do not naturally produce 8-defensins.[1][6]
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Figure 2. Evolutionary Divergence of Theta-Defensins
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Figure 3. Mechanism of RC-101 HIV-1 Entry Inhibition
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Figure 4. Workflow for In Vitro Antiviral Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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